Cas no 2229662-64-8 (3-{5-chlorothieno3,2-bpyridin-2-yl}prop-2-en-1-amine)

• Product Name: 3-{5-chlorothieno3,2-bpyridin-2-yl}prop-2-en-1-amine
• CAS No: 2229662-64-8
• MF: C₁₀H₉ClN₂S
• MW: 224.709859609604
• CID: 6532055
• PubChem ID: 165784248
• Update Time: 2025-06-09

3-{5-chlorothieno3,2-bpyridin-2-yl}prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{5-chlorothieno3,2-bpyridin-2-yl}prop-2-en-1-amine
• EN300-1994558
• 2229662-64-8
• 3-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-en-1-amine

• Inchi： 1S/C10H9ClN2S/c11-10-4-3-9-8(13-10)6-7(14-9)2-1-5-12/h1-4,6H,5,12H2/b2-1+
• InChI Key： JMOUAFNKHGNHEP-OWOJBTEDSA-N
• SMILES： ClC1C=CC2=C(C=C(/C=C/CN)S2)N=1

Computed Properties

• Exact Mass: 224.0174972g/mol
• Monoisotopic Mass: 224.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-{5-chlorothieno3,2-bpyridin-2-yl}prop-2-en-1-amine

Introduction to 3-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-en-1-amine (CAS No. 2229662-64-8)

3-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-en-1-amine, with the CAS number 2229662-64-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic compounds that exhibit promising biological activities, particularly in the context of therapeutic applications. The unique structural features of this molecule, including the presence of a chlorothienopyridine moiety and an allylamine group, contribute to its potential as a lead compound in drug discovery.

The chemical structure of 3-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-en-1-amine is characterized by a conjugated system that spans the thienopyridine and allylamine moieties. This conjugation can influence the electronic properties and reactivity of the molecule, making it an interesting candidate for various biological studies. Recent research has focused on elucidating the pharmacological properties of this compound, with particular emphasis on its potential as an anticancer agent and its role in modulating specific biological pathways.

In the realm of anticancer research, 3-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-en-1-amine has shown promising results in vitro and in vivo studies. Studies have demonstrated that this compound can selectively inhibit the proliferation of cancer cells while exhibiting minimal cytotoxicity towards normal cells. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell cycle regulation and apoptosis. For instance, it has been reported that 3-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-en-1-amine can induce cell cycle arrest at the G1 phase and promote apoptosis through the activation of caspase-dependent pathways.

Beyond its anticancer properties, 3-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-en-1-amine has also been investigated for its potential as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neuronal cells. Preclinical studies have shown that this compound can protect neurons from oxidative stress and inflammation, which are key factors contributing to neurodegeneration. The neuroprotective effects are attributed to its ability to scavenge reactive oxygen species (ROS) and modulate inflammatory responses.

The pharmacokinetic properties of 3-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-en-1-amine have also been studied to assess its suitability for therapeutic applications. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which is crucial for developing it as an oral medication. Additionally, the compound shows low toxicity in animal models, further supporting its potential for clinical translation.

In terms of chemical synthesis, several methods have been developed to prepare 3-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-en-1-amine. These methods typically involve multistep reactions that include the formation of the thienopyridine core followed by functionalization with the allylamine group. Recent advancements in synthetic chemistry have led to more efficient and scalable routes for producing this compound, which is essential for large-scale manufacturing and clinical trials.

The potential applications of 3-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-en-1-amine extend beyond cancer and neurodegenerative diseases. Ongoing research is exploring its efficacy in other therapeutic areas such as cardiovascular diseases and inflammatory disorders. For example, preliminary studies have shown that this compound can inhibit platelet aggregation and reduce inflammation in vascular tissues, suggesting its potential as a cardioprotective agent.

In conclusion, 3-{5-chlorothieno[3,2-b]pyridin-2-yl}prop-2-en-1-amnine (CAS No. 2229662-64-8) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Continued research into its mechanisms of action and therapeutic applications will likely uncover new opportunities for improving human health.